Cas no 133280-80-5 (N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine)

N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine is a versatile bidentate ligand featuring a pyridylmethylamine structure, commonly employed in coordination chemistry and catalysis. Its chelating properties, derived from the nitrogen donor atoms, make it effective in stabilizing transition metal complexes, particularly for applications in asymmetric synthesis and homogeneous catalysis. The dimethyl substitution enhances electron density, improving ligand-metal interactions, while the pyridyl moiety offers additional coordination flexibility. This compound is valued for its synthetic utility in forming well-defined metal complexes with controlled reactivity. Its stability and tunable steric and electronic properties make it suitable for research in organometallic chemistry and catalytic transformations.
N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine structure
133280-80-5 structure
Product Name:N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine
CAS No:133280-80-5
MF:C10H17N3
MW:179.262081861496
MDL:MFCD03856645
CID:1233025
PubChem ID:3154224
Update Time:2025-06-13

N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N,N-dimethyl-N'-(2-pyridinylmethyl)-
    • N',N'-dimethyl-N-(pyridin-2-ylmethyl)ethane-1,2-diamine
    • N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine
    • N,N-dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine, AldrichCPR
    • EN300-71824
    • 1,2-Ethanediamine, N1,N1-dimethyl-N2-(2-pyridinylmethyl)-
    • SCHEMBL5027291
    • AKOS000157947
    • CS-0258934
    • Z90512806
    • 133280-80-5
    • N1,N1-Dimethyl-N2-(pyridin-2-ylmethyl)ethane-1,2-diamine
    • [2-(dimethylamino)ethyl](pyridin-2-ylmethyl)amine
    • [2-(dimethylamino)ethyl][(pyridin-2-yl)methyl]amine
    • G44290
    • A909054
    • DTXSID50390044
    • MDL: MFCD03856645
    • Inchi: 1S/C10H17N3/c1-13(2)8-7-11-9-10-5-3-4-6-12-10/h3-6,11H,7-9H2,1-2H3
    • InChI Key: DBEIHURZAFSRSR-UHFFFAOYSA-N
    • SMILES: N(C)(C)CCNCC1C=CC=CN=1

Computed Properties

  • Exact Mass: 464.2977
  • Monoisotopic Mass: 179.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 261.9±20.0 °C at 760 mmHg
  • Flash Point: 112.2±21.8 °C
  • PSA: 32.26
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine Security Information

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N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine Suppliers

Amadis Chemical Company Limited
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(CAS:133280-80-5)N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine
Order Number:A909054
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:33
Price ($):265.0
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Additional information on N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine

Comprehensive Overview of N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine (CAS No. 133280-80-5)

N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine (CAS No. 133280-80-5) is a specialized organic compound with a unique molecular structure that combines a pyridine ring with a diamine backbone. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, catalysis, and material science. Its chemical properties, including its ability to act as a ligand in coordination chemistry, make it a valuable tool for scientists exploring metal-organic frameworks (MOFs) and drug discovery.

The growing interest in N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine is reflected in the increasing number of searches for terms like "pyridine-based ligands," "diamine derivatives in catalysis," and "CAS 133280-80-5 applications." Researchers are particularly intrigued by its role in asymmetric synthesis, where it can facilitate the creation of chiral molecules with high enantioselectivity. This aligns with the current trend in green chemistry, as the compound's efficiency can reduce waste and improve sustainability in chemical processes.

One of the most frequently asked questions about N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine revolves around its solubility and stability under various conditions. Studies indicate that it exhibits good solubility in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), making it versatile for laboratory use. Additionally, its thermal stability has been a topic of discussion, with researchers exploring its potential in high-temperature applications.

In the context of pharmaceutical development, N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine has been investigated for its potential as a building block in the synthesis of bioactive molecules. Its structural flexibility allows for modifications that can enhance drug-target interactions, a critical factor in the design of new therapeutics. This has led to a surge in searches for "diamine-based drug candidates" and "pyridine derivatives in medicine," highlighting its relevance in modern medicinal chemistry.

Another area where CAS No. 133280-80-5 has shown promise is in the field of nanotechnology. Its ability to coordinate with metal ions makes it a candidate for designing nanostructured materials with tailored properties. This has sparked interest in queries like "ligand design for nanoparticles" and "organic-inorganic hybrid materials," underscoring its interdisciplinary appeal.

From a synthetic chemistry perspective, the compound's reactivity and selectivity have been extensively studied. Its chelation properties are particularly noteworthy, as they enable the formation of stable complexes with transition metals. This has implications for catalytic systems used in industrial processes, where efficiency and selectivity are paramount. Searches for "efficient catalysts for organic transformations" often lead to discussions about N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine and its analogs.

Environmental considerations are also driving research into N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine. With the rise of sustainable chemistry, scientists are exploring how this compound can contribute to eco-friendly processes. Its potential use in biodegradable materials and renewable energy applications has made it a subject of interest for those searching for "green chemical alternatives."

In summary, N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine (CAS No. 133280-80-5) is a multifaceted compound with broad applicability across scientific disciplines. Its versatility, combined with the growing demand for innovative chemical solutions, ensures its continued relevance in both academic and industrial settings. As research progresses, this compound is likely to play an even more significant role in addressing some of the most pressing challenges in chemistry and materials science.

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Amadis Chemical Company Limited
(CAS:133280-80-5)N,N-Dimethyl-N'-pyridin-2-ylmethyl-ethane-1,2-diamine
A909054
Purity:99%
Quantity:1g
Price ($):265.0
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